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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908 Get Quote

For researchers, scientists, and drug development professionals interested in the fundamental

principles of piezoelectricity, this guide offers a comprehensive comparison of amateur-grown

Rochelle salt crystals and commercially available piezoelectric materials. Detailed

experimental protocols and quantitative data are provided to facilitate the replication of these

experiments in a laboratory or educational setting.

Rochelle salt, chemically known as potassium sodium tartrate tetrahydrate

(KNaC₄H₄O₆·4H₂O), is a historically significant material, being one of the first discovered to

exhibit piezoelectricity.[1][2][3] Its ease of synthesis from common household ingredients

makes it an excellent candidate for demonstrating and studying the piezoelectric effect in a

hands-on manner.[3][4][5] This guide will compare the performance of homemade Rochelle
salt crystals with a common commercial piezoelectric transducer, providing the necessary data

and protocols for experimental verification.

Comparative Performance of Piezoelectric Materials
The following table summarizes the key performance indicators and properties of amateur-

grown Rochelle salt and a typical commercial piezoelectric ceramic igniter.
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Property
Amateur-Grown Rochelle
Salt

Commercial Piezoelectric
Igniter (e.g., from a BBQ
lighter)

Piezoelectric Material
Potassium Sodium Tartrate

Tetrahydrate
Lead Zirconate Titanate (PZT)

Typical Voltage Output (from

mechanical stress)

Millivolts to a few volts

(qualitative observation with

LED or oscilloscope)[6][7]

High voltage (capable of

generating a spark)

Piezoelectric Coefficient (d)
High, can be greater than 100

pm/V[2]
High

Synthesis/Acquisition
Grown from cream of tartar

and baking soda[3][4][5]

Extracted from a commercial

lighter

Advantages

Demonstrates crystal growth

principles, non-toxic (food

additive E337)[2], low cost,

easy to synthesize[2][3]

High energy output, robust,

readily available

Disadvantages

Brittle, sensitive to humidity

and temperature (decomposes

at 55°C)[1], variable crystal

quality

Requires extraction from a

commercial product, contains

lead (PZT)

Experimental Protocols
I. Synthesis of Rochelle Salt Crystals
This protocol outlines the steps to grow Rochelle salt crystals from common household

chemicals.[3][4][5]

Materials:

Cream of tartar (potassium bitartrate)

Baking soda (sodium bicarbonate)
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Distilled water

Beakers or heat-resistant glass jars

Heating plate or stove

Stirring rod

Coffee filter or filter paper

Shallow dish

Procedure:

Preparation of Sodium Carbonate: Heat baking soda in an oven at approximately 175°C for

about three hours to convert it into sodium carbonate.[4]

Reaction: In a beaker, dissolve cream of tartar in distilled water (a common ratio is 80g of

cream of tartar per 100ml of water) and heat the solution to a simmer (around 70°C).[4]

Neutralization: Slowly add the prepared sodium carbonate to the hot cream of tartar solution

while stirring. The solution will fizz as carbon dioxide is released. Continue adding sodium

carbonate until the fizzing stops, indicating the reaction is complete.[8]

Crystallization: Filter the hot, clear solution through a coffee filter into a clean beaker or jar to

remove any impurities.

Crystal Growth: Allow the solution to cool slowly to room temperature. As it cools, Rochelle
salt crystals will begin to form. To grow larger single crystals, you can use a small, well-

formed crystal as a "seed crystal" suspended in a saturated solution.[4][9]

Harvesting: Carefully remove the crystals from the solution and dry them with a paper towel.

II. Experimental Verification of the Piezoelectric Effect
This section details two methods for observing the piezoelectric effect in the grown Rochelle
salt crystals.
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A. Qualitative Verification with a Light Emitting Diode (LED)

Materials:

Grown Rochelle salt crystal (at least 1 cm in length)

Two small pieces of aluminum foil

Two alligator clip leads

A light-emitting diode (LED)

A small hammer or other object for applying pressure

Procedure:

Electrode Attachment: Tightly wrap the two pieces of aluminum foil around opposite faces of

the Rochelle salt crystal to act as electrodes.[8]

Circuit Connection: Connect one alligator clip lead to each of the aluminum foil electrodes.

Connect the other ends of the leads to the two legs of the LED.

Applying Stress: In a darkened room, gently but firmly tap the crystal with the small hammer.

[8] Observe the LED for a faint flash of light, which indicates the generation of a voltage due

to the piezoelectric effect.

B. Quantitative Measurement with an Oscilloscope

Materials:

Grown Rochelle salt crystal

Aluminum foil electrodes

An oscilloscope with probes

A mechanism for applying consistent mechanical stress (e.g., a small weight dropped from a

fixed height)
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Procedure:

Crystal Preparation: Prepare the crystal with aluminum foil electrodes as described in the

qualitative method.

Oscilloscope Connection: Connect the oscilloscope probes to the aluminum foil electrodes.

Set the oscilloscope to trigger on a single event.

Measurement: Apply a sharp mechanical stress to the crystal (e.g., by tapping it). The

oscilloscope will display a voltage spike.[7]

Data Analysis: Measure the peak voltage from the oscilloscope reading. By applying a

known force, it is possible to begin to characterize the piezoelectric response of the crystal.

III. Comparison with a Commercial Piezoelectric Element
Materials:

A BBQ or gas lighter with a piezoelectric igniter

Tools for disassembly (e.g., screwdriver, pliers)

Alligator clip leads

LED or oscilloscope

Procedure:

Extraction: Carefully disassemble the lighter to extract the piezoelectric igniter mechanism.

This typically consists of a spring-loaded hammer that strikes a piezoelectric crystal.

Connection: Identify the two electrical contacts on the igniter and connect alligator clip leads

to them.

Testing: Connect the other ends of the leads to an LED or an oscilloscope.

Activation: Actuate the spring-loaded hammer to strike the piezoelectric crystal. Observe the

bright flash of the LED or the high voltage spike on the oscilloscope. This demonstrates the
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significantly higher energy output of the commercial PZT ceramic compared to the amateur-

grown Rochelle salt.

Visualizations
The following diagrams illustrate the experimental workflow for this project and the fundamental

concept of the piezoelectric effect.
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Caption: Experimental workflow for Rochelle salt synthesis and piezoelectric verification.
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Caption: The direct and converse piezoelectric effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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